Cas no 1082853-47-1 (1-Pyrrolidineethanol, α-(3-methylphenyl)-)

1-Pyrrolidineethanol, α-(3-methylphenyl)-, is a chiral pyrrolidine derivative with potential applications in asymmetric synthesis and pharmaceutical intermediates. Its structure, featuring a phenylmethyl substituent on the pyrrolidine ring, enhances its utility as a ligand or building block in catalytic processes. The compound's stereochemistry allows for selective interactions in enantioselective reactions, making it valuable for fine chemical synthesis. Its moderate polarity and stability under typical reaction conditions further support its use in organic transformations. The presence of both hydroxyl and tertiary amine functional groups offers versatility in derivatization, enabling tailored modifications for specific synthetic pathways. This compound is typically handled under inert conditions due to its sensitivity to oxidation.
1-Pyrrolidineethanol, α-(3-methylphenyl)- structure
1082853-47-1 structure
Product Name:1-Pyrrolidineethanol, α-(3-methylphenyl)-
CAS No:1082853-47-1
MF:C13H19NO
MW:205.296063661575
CID:5272790
Update Time:2025-08-03

1-Pyrrolidineethanol, α-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyrrolidin-1-yl)-1-(m-tolyl)ethan-1-ol
    • 1-(3-methylphenyl)-2-(pyrrolidin-1-yl)ethan-1-ol
    • 1-Pyrrolidineethanol, α-(3-methylphenyl)-
    • Inchi: 1S/C13H19NO/c1-11-5-4-6-12(9-11)13(15)10-14-7-2-3-8-14/h4-6,9,13,15H,2-3,7-8,10H2,1H3
    • InChI Key: RNPBUEXOZUUFML-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C)C=1)CN1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.5

1-Pyrrolidineethanol, α-(3-methylphenyl)- Pricemore >>

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Additional information on 1-Pyrrolidineethanol, α-(3-methylphenyl)-

Comprehensive Overview of 1-Pyrrolidineethanol, α-(3-methylphenyl)- (CAS No. 1082853-47-1)

1-Pyrrolidineethanol, α-(3-methylphenyl)- (CAS No. 1082853-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and ethanolamine structural motifs, is often explored for its potential applications in drug development and material science. The presence of the 3-methylphenyl group enhances its lipophilicity, making it a candidate for studies involving bioavailability and membrane permeability.

In recent years, the demand for 1-Pyrrolidineethanol, α-(3-methylphenyl)- has surged due to its relevance in medicinal chemistry and biochemical research. Researchers are particularly interested in its role as a building block for small molecule inhibitors and receptor modulators. Its structural flexibility allows for modifications that can target specific biological pathways, aligning with current trends in personalized medicine and precision drug design.

The synthesis of 1-Pyrrolidineethanol, α-(3-methylphenyl)- involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the pyrrolidine ring and subsequent functionalization with the 3-methylphenyl moiety. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric hydrogenation have been employed to improve yield and enantioselectivity, addressing the growing need for efficient and sustainable synthetic methods.

From an industrial perspective, 1-Pyrrolidineethanol, α-(3-methylphenyl)- is valued for its potential in high-performance materials. Its incorporation into polymers and coatings has been investigated for enhancing thermal stability and mechanical properties. This aligns with the broader industry shift toward green chemistry and sustainable material development, as researchers seek eco-friendly alternatives to traditional additives.

Analytical characterization of 1-Pyrrolidineethanol, α-(3-methylphenyl)- typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for applications in pharmaceutical formulations and material science. The compound's stability under various conditions is also a subject of ongoing research, particularly for its use in long-term storage and controlled-release systems.

In the context of drug discovery, 1-Pyrrolidineethanol, α-(3-methylphenyl)- has been explored as a scaffold for designing central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for treating neurological disorders. This aligns with current healthcare trends focusing on neurodegenerative diseases and mental health, areas where innovative chemical entities are in high demand.

Environmental and safety considerations are paramount when handling 1-Pyrrolidineethanol, α-(3-methylphenyl)-. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. This reflects the broader emphasis on occupational safety and responsible chemical management in research and industrial settings.

The future of 1-Pyrrolidineethanol, α-(3-methylphenyl)- lies in its adaptability to emerging technologies. With advancements in computational chemistry and artificial intelligence (AI)-driven drug design, researchers can predict its interactions and optimize its properties more efficiently. This positions the compound as a valuable tool in the era of digital transformation and smart manufacturing.

In summary, 1-Pyrrolidineethanol, α-(3-methylphenyl)- (CAS No. 1082853-47-1) is a versatile compound with broad applications in pharmaceuticals, materials science, and biochemical research. Its unique structure and functional groups make it a focal point for innovation, particularly in areas like drug delivery and sustainable materials. As scientific and industrial needs evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.

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